Cas no 2171612-82-9 (2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid)
2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
- 2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid
- EN300-1533350
- 2171612-82-9
-
- Inchi: 1S/C25H28N2O5/c1-15(23(28)26-13-21(24(29)30)16-7-6-8-16)27-25(31)32-14-22-19-11-4-2-9-17(19)18-10-3-5-12-20(18)22/h2-5,9-12,15-16,21-22H,6-8,13-14H2,1H3,(H,26,28)(H,27,31)(H,29,30)
- InChI Key: HOJGVQNUBBFCCY-UHFFFAOYSA-N
- SMILES: OC(C(CNC(C(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)C1CCC1)=O
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 9
- Complexity: 672
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 105Ų
2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1533350-0.05g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-0.1g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-0.25g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-0.5g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-1.0g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-2.5g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-5.0g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-10.0g |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1533350-50mg |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 50mg |
$707.0 | 2023-09-26 | ||
| Enamine | EN300-1533350-100mg |
2-cyclobutyl-3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]propanoic acid |
2171612-82-9 | 100mg |
$741.0 | 2023-09-26 |
2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Mengke Li,Xinyi Cai,Zhenyang Qiao,Wentao Xie,Liangying Wang,Nan Zheng,Shi-Jian Su Chem. Commun., 2019,55, 7215-7218
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid
2-Cyclobutyl-3-(2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)propanamido)propanoic Acid: A Comprehensive Overview
The compound with CAS No. 2171612-82-9, known as 2-cyclobutyl-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and materials science. This compound is notable for its complex structure, which incorporates a cyclobutane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and an amidopropanoic acid moiety. These structural elements contribute to its unique chemical properties and potential applications.
Recent studies have highlighted the importance of cyclobutane-containing compounds in drug discovery. The cyclobutane ring, a four-membered hydrocarbon ring, is known for its strained geometry, which can impart rigidity and unique electronic properties to molecules. In the case of this compound, the cyclobutyl group is attached to the central carbon chain, potentially influencing the molecule's stability, solubility, and bioavailability. Researchers have explored the use of such strained rings in designing novel antibiotics and anticancer agents due to their ability to interact with specific biological targets.
The fluorenylmethoxycarbonyl (Fmoc) group is a well-known protecting group in peptide synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity of the amino group during synthesis or in biological systems. The Fmoc group is particularly useful due to its stability under basic conditions and its ability to be removed under acidic or enzymatic cleavage. This makes it an ideal candidate for applications in drug delivery systems or as a precursor for bioactive molecules.
The amidopropanoic acid moiety introduces additional functional groups that can participate in hydrogen bonding and other intermolecular interactions. This feature is crucial for enhancing the molecule's solubility in aqueous environments and its ability to interact with biological macromolecules such as proteins and nucleic acids. Recent advancements in computational chemistry have allowed researchers to model the interactions of such molecules with cellular components, providing insights into their potential therapeutic applications.
One of the most promising areas of research involving this compound is its potential use in targeted drug delivery systems. The combination of a rigid cyclobutane ring, a protective Fmoc group, and an amidopropanoic acid moiety makes it an ideal candidate for designing molecules that can selectively bind to specific receptors or enzymes. For instance, studies have shown that similar compounds can be engineered to deliver therapeutic agents across cellular membranes without triggering immune responses.
Furthermore, the synthesis of this compound represents a significant achievement in organic chemistry. The construction of strained rings like cyclobutane often requires precise control over reaction conditions to avoid unwanted side reactions. Researchers have employed various strategies, including transition metal-catalyzed cycloadditions and photochemical reactions, to assemble this complex structure efficiently. These methods not only enhance the yield of the desired product but also pave the way for the scalable production of similar compounds.
In terms of biological activity, preliminary assays have demonstrated that this compound exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. This suggests that it could be developed into a lead compound for anti-inflammatory therapies. However, further studies are required to optimize its pharmacokinetic properties and assess its safety profile.
The integration of advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry has been instrumental in characterizing this compound's structure and properties. These tools allow researchers to confirm the stereochemistry of chiral centers and analyze the molecular interactions that govern its behavior in different environments.
In conclusion, 2-cyclobutyl-3-(2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido)propanoic acid represents a cutting-edge molecule with diverse applications in drug discovery and materials science. Its unique structure, derived from functional groups like the cyclobutane ring, Fmoc group, and amidopropanoic acid moiety, positions it as a valuable tool for advancing our understanding of molecular design and function. As research continues to uncover its full potential, this compound may pave the way for innovative solutions in medicine and beyond.
2171612-82-9 (2-cyclobutyl-3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopropanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)